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Compound of Interest

Compound Name: 3-Hydroxymethyl-beta-carboline

CAS No.: 65474-79-5

Cat. No.: B1233533

Get Quote

Executive Safety Summary
Compound: 3-Hydroxymethyl-beta-carboline (3-HMC) CAS No: 65474-79-5 Pharmacological

Class: Benzodiazepine receptor inverse agonist;

-carboline alkaloid. Primary Hazards: Acute Toxicity (Oral), Neurotoxicity (Convulsant potential
at high doses), Irritant (Skin, Eyes, Respiratory).

Senior Scientist Note:

"Do not treat 3-HMC as a generic organic solid. Its mechanism as a GABA-A receptor inverse

agonist means systemic absorption can lower seizure thresholds. While standard SDSs list it as

an 'Irritant,' your PPE strategy must account for its neuropharmacological potency. Prevent

inhalation of dusts and dermal absorption via organic solvents."
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Hazard Profile & Risk Assessment
Before selecting PPE, understand the specific risks associated with this compound's

physicochemical properties.

Hazard Category GHS Classification Operational Risk Context

Acute Toxicity Category 4 (Oral)

Harmful if swallowed.

Inadvertent hand-to-mouth

transfer is a primary risk

vector.

Neurotoxicity Not always GHS listed

Critical: As an inverse agonist,

it blocks GABAergic inhibition.

Systemic exposure may cause

anxiety, tremors, or

convulsions.

Irritation Skin/Eye (Cat 2)
Causes serious eye irritation

and skin dermatitis.

Physical State Solid (Crystalline)

Fine dust generation during

weighing is the highest

inhalation risk.

Solubility DMSO, Methanol, Ethanol

High Risk: If dissolved in

DMSO, skin permeability

increases drastically.

PPE Selection Matrix
This matrix moves beyond generic advice to specific, validated equipment standards required

for handling pharmacologically active alkaloids.
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PPE Component Standard / Material Specification & Rationale

Hand Protection Nitrile Rubber

Min Thickness: 0.11 mm (4

mil) for solid handling.Double

Gloving: REQUIRED when

handling solutions in

DMSO/Methanol.Rationale:[1]

Latex is permeable to many

organic solvents used to

solubilize 3-HMC.

Eye Protection Chemical Goggles

Standard: ANSI Z87.1 (US) or

EN 166 (EU).Rationale: Safety

glasses with side shields are

insufficient for powders that

can drift behind lenses.

Goggles provide a seal against

dust entry.

Respiratory N95 / P100

Requirement: Use N95

(minimum) if weighing outside

a fume hood (not

recommended).Best Practice:

Handle exclusively inside a

certified Chemical Fume Hood.

Body Defense Lab Coat (Poly/Cotton)

Specification: Long-sleeved,

knee-length, buttoned/snapped

to the neck.Rationale:

Prevents accumulation of dust

on street clothes which can

track contamination home.

Visualization: Risk-Based PPE Decision Logic
The following diagram outlines the logical flow for selecting PPE based on the specific

experimental state of 3-HMC.
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START: Handling 3-HMC

Is the compound Solid or in Solution?

Solid / Powder Form Solution (DMSO/Methanol)

Is Dust Generation Likely?
(Weighing, Transferring)

Is a Fume Hood Available?

Yes

PROTOCOL A:
Nitrile Gloves (Single)

Chemical Goggles
Lab Coat

Work inside Fume Hood

Yes (Preferred)

PROTOCOL B:
Nitrile Gloves

Chemical Goggles
N95/P100 Respirator
(If hood unavailable)

No (High Risk)

Solvent Permeability Check

PROTOCOL C:
Double Nitrile Gloves

(Change outer glove immediately on splash)
Chemical Goggles

Lab Coat

DMSO/MeOH Carrier

Click to download full resolution via product page

Figure 1: Decision logic for selecting Personal Protective Equipment based on physical state

and engineering controls.

Operational Protocol: Step-by-Step Handling
Phase 1: Preparation (Donning)

Inspection: Check fume hood certification sticker (face velocity > 0.5 m/s).
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Gowning: Put on lab coat and fasten all buttons.

Eye Gear: Don chemical goggles before opening any containers.

Gloving:

For Solids: Don single pair of Nitrile gloves.

For Solutions: Don inner pair (Nitrile) -> Tape cuff to lab coat (optional but recommended) -

> Don outer pair (Nitrile).

Phase 2: Active Handling (Weighing & Solubilization)
Engineering Control: Perform all weighing inside the fume hood.

Static Control: Use an anti-static gun or bar if the powder is flighty.

Solubilization:

3-HMC is soluble in DMSO and Methanol.

CRITICAL: Once dissolved in DMSO, the solution can penetrate nitrile gloves faster than

the pure solid. If a splash occurs on the outer glove, doff and replace immediately.

Phase 3: Decontamination & Disposal
Spill Cleanup (Solid):

Do not dry sweep (creates dust).

Cover with a wet paper towel (dampened with Ethanol or Methanol—water is poor for

solubility).

Wipe up and place in hazardous waste.

Spill Cleanup (Solution):

Absorb with vermiculite or spill pads.

Clean surface with ethanol/methanol to remove residue.
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Waste Disposal: Dispose of as Hazardous Chemical Waste. Do not flush down the drain.

Label clearly as "Beta-Carboline Alkaloid - Toxic."[2]

Emergency Response
Incident Immediate Action

Eye Contact

Rinse cautiously with water for 15 minutes.[3]

Remove contact lenses if present. Seek medical

attention immediately.

Skin Contact

Wash with soap and plenty of water.[3] If

dissolved in DMSO, wash for 15+ mins and

monitor for systemic signs (tremors, dizziness).

Inhalation
Move to fresh air.[3] If breathing is difficult, give

oxygen.

Ingestion
Do NOT induce vomiting. Rinse mouth with

water. Call a Poison Center immediately.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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